Cas no 5613-33-2 (5-Iodo-2,3-dimethylbenzoic Acid)

5-Iodo-2,3-dimethylbenzoic Acid structure
5613-33-2 structure
Product Name:5-Iodo-2,3-dimethylbenzoic Acid
CAS No:5613-33-2
MF:C9H9IO2
MW:276.071035146713
CID:381913
PubChem ID:63020534
Update Time:2025-04-19

5-Iodo-2,3-dimethylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,5-iodo-2,3-dimethyl-
    • 5-pyrimidinecarboxylic acid, 1,2,3,4-tetrahydro-6-methyl-2-oxo-4-phenyl-, 2,2,2-trifluoroethyl ester
    • 2,2,2-trifluoroethyl 6-methyl-2-oxo-4-phenyl-3,4-dihydro-1H-pyrimidine-5-carboxylate
    • CS-0222067
    • 5-iodo-2,3-dimethylbenzoicacid
    • 5613-33-2
    • AKOS012319436
    • EN300-110226
    • 5-iodo-2,3-dimethylbenzoic acid
    • Z1079170156
    • 5-Iodo-2,3-dimethylbenzoic Acid
    • Inchi: 1S/C9H9IO2/c1-5-3-7(10)4-8(6(5)2)9(11)12/h3-4H,1-2H3,(H,11,12)
    • InChI Key: TXXAODHCMYLXLB-UHFFFAOYSA-N
    • SMILES: IC1C=C(C(=O)O)C(C)=C(C)C=1

Computed Properties

  • Exact Mass: 314.08789
  • Monoisotopic Mass: 275.96473g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 67.43

5-Iodo-2,3-dimethylbenzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I707448-10mg
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$ 70.00 2022-06-04
TRC
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$ 230.00 2022-06-04
TRC
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$ 340.00 2022-06-04
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Enamine
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